Cas no 1261481-14-4 (2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride)

• Product Name: 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride
• CAS No: 1261481-14-4
• MF: C₁₅H₇ClF₆O
• MW: 352.658904314041
• CID: 4994796
• Update Time: 2025-08-05

2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride

• Inchi： 1S/C15H7ClF6O/c16-13(23)9-4-5-11(12(7-9)15(20,21)22)8-2-1-3-10(6-8)14(17,18)19/h1-7H
• InChI Key： FHXNGSDKWYOAOV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C(F)(F)F)C=1)C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1

Additional information on 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride

Introduction to 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261481-14-4)

2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride, identified by the CAS number 1261481-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural features that include two trifluoromethyl groups and a carbonyl chloride functional group at the 4-position of one of the benzene rings. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for advanced materials.

The trifluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and lipophilicity in drug molecules. This property is particularly relevant in medicinal chemistry, where such modifications are often employed to improve pharmacokinetic profiles. The carbonyl chloride functionality, on the other hand, serves as a versatile reactive site for further chemical transformations, enabling the synthesis of more complex molecules through nucleophilic addition or condensation reactions.

In recent years, there has been growing interest in biphenyl derivatives due to their applications in various domains, including organic electronics and pharmaceuticals. The specific arrangement of substituents in 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride makes it particularly useful as a precursor for designing novel compounds with tailored properties. For instance, its structure can be leveraged to develop organic semiconductors with improved charge transport capabilities or to create new therapeutic agents targeting specific biological pathways.

One of the most compelling aspects of this compound is its role in the synthesis of advanced materials. The biphenyl core provides rigidity and electronic stability, while the trifluoromethyl groups contribute to thermal stability and resistance to degradation. These characteristics make it an attractive candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the carbonyl chloride group allows for further functionalization, enabling the creation of polymers or copolymers with specific mechanical and electrical properties.

Recent research has highlighted the potential of 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride in developing new pharmaceuticals. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical studies. For example, analogs containing similar biphenyl frameworks have been investigated for their anti-inflammatory and anticancer properties. The presence of multiple fluorine atoms can influence electronic distributions and metabolic interactions, which are critical factors in drug design. By serving as a scaffold for further derivatization, this compound offers a pathway to explore new chemical space with potential therapeutic benefits.

The synthesis of 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Typically, it starts from commercially available biphenyl precursors that undergo halogenation followed by introduction of the trifluoromethyl groups via cross-coupling reactions. The final step involves forming the carbonyl chloride functionality through chlorination or oxidation processes. Advanced synthetic techniques such as palladium-catalyzed coupling reactions and flow chemistry have been employed to enhance efficiency and scalability.

In industrial settings, the production of this compound must adhere to stringent quality control measures to ensure consistency and reliability for downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and purity. Furthermore, process optimization efforts focus on minimizing waste generation and improving atom economy to align with green chemistry principles.

The applications of 2,3'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique structure allows for the development of novel pesticides or herbicides with enhanced environmental compatibility. In agrochemical research, fluorinated biphenyl derivatives have demonstrated improved efficacy against resistant strains of pests while maintaining lower toxicity profiles compared to traditional compounds.

Looking ahead, the future prospects for this compound are promising as research continues to uncover new synthetic methodologies and applications. Innovations in catalytic systems may enable more efficient routes to its synthesis, while computational modeling can aid in predicting its behavior in complex reaction systems. Collaborative efforts between academia and industry will be essential to translate laboratory findings into practical solutions that address societal needs across multiple sectors.